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Compound of Interest

Compound Name:
(S)-Methyl 3-

hydroxytetradecanoate

CAS No.: 76835-67-1

Cat. No.: B016855

Get Quote

Introduction
(S)-Methyl 3-hydroxytetradecanoate is a chiral molecule of significant interest in various

fields, including the synthesis of bioactive compounds and unnatural lipid A analogs.[1] Its

stereochemistry plays a crucial role in its biological activity, making enantioselective synthesis a

critical area of research. This guide provides an in-depth exploration of the primary synthetic

pathways to obtain the (S)-enantiomer of methyl 3-hydroxytetradecanoate, tailored for

researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
A foundational understanding of the target molecule's properties is essential before delving into

its synthesis.
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Property Value

Molecular Formula C15H30O3[2][3]

Molecular Weight 258.40 g/mol [1][2][3]

Appearance Pale Yellow Low Melting Solid[1]

CAS Number 76835-67-1[2]

IUPAC Name methyl (3S)-3-hydroxytetradecanoate[2]

(Data sourced from PubChem and ECHEMI)[1][2][3]

Synthetic Strategies: A Focus on Enantioselectivity
The synthesis of (S)-Methyl 3-hydroxytetradecanoate with high enantiomeric purity

necessitates the use of asymmetric synthesis techniques. The most prevalent and effective

methods involve the enantioselective reduction of the corresponding β-keto ester, methyl 3-

oxotetradecanoate. This guide will focus on two primary approaches: biocatalytic reduction

using whole-cell systems or isolated enzymes, and chemical asymmetric reduction using chiral

catalysts or auxiliaries.

Biocatalytic Synthesis: Leveraging Nature's Catalysts
Biocatalysis offers a green and highly selective alternative to traditional chemical synthesis.

Enzymes, particularly reductases, can exhibit remarkable enantioselectivity in the reduction of

prochiral ketones.

1.1. Whole-Cell Bioreduction with Rhodococcus erythropolis
Rhodococcus erythropolis is a versatile microorganism known for its wide range of enzymatic

activities, including oxidations and reductions.[4][5] It has been effectively employed for the

kinetic resolution of various esters.[6][7]

Core Principle: The synthesis of (S)-Methyl 3-hydroxytetradecanoate can be achieved

through the enantioselective reduction of methyl 3-oxotetradecanoate using whole cells of

Rhodococcus erythropolis. The microorganism's inherent dehydrogenases/reductases

preferentially catalyze the reduction to the (S)-alcohol.
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Experimental Workflow:

Caption: Workflow for the whole-cell bioreduction of methyl 3-oxotetradecanoate.

Detailed Protocol:

Cultivation: A suitable culture medium is inoculated with Rhodococcus erythropolis and

incubated under optimal growth conditions (e.g., temperature, pH, aeration) to achieve

sufficient biomass.[8]

Biotransformation: Methyl 3-oxotetradecanoate, the substrate, is added to the cell culture.

The reaction is monitored over time for the conversion to the hydroxy ester.

Extraction: After the reaction is complete, the cells are separated from the broth by

centrifugation. The product is then extracted from the supernatant and the cells using an

organic solvent like ethyl acetate.

Purification: The crude extract is concentrated and purified using column chromatography on

silica gel to yield pure (S)-Methyl 3-hydroxytetradecanoate.

Causality Behind Choices:

Whole Cells vs. Isolated Enzymes: Using whole cells is often more cost-effective as it

eliminates the need for enzyme purification. The cellular machinery also provides in-situ

cofactor regeneration, which is essential for the reductase activity.

Solvent Selection: Ethyl acetate is a common choice for extraction due to its moderate

polarity, which allows for efficient extraction of the product while minimizing the extraction of

highly polar impurities.

1.2. Enzymatic Reduction with Candida antarctica Lipase B
(CALB)
While primarily known for its lipase activity, Candida antarctica Lipase B (CALB) can also

catalyze reduction reactions, although less commonly.[9][10][11][12][13] A more direct and

highly efficient approach involves using a dedicated reductase enzyme. However, for the

purpose of illustrating enzymatic synthesis, we will discuss a more established biocatalytic
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reduction method. A more common application for lipases in this context is the kinetic resolution

of a racemic mixture of methyl 3-hydroxytetradecanoate.

Core Principle: In a kinetic resolution, an enzyme selectively acylates one enantiomer of a

racemic alcohol, leaving the other enantiomer unreacted and thus enriched. CALB is highly

effective in this regard.

Reaction Scheme:

Caption: Kinetic resolution of racemic methyl 3-hydroxytetradecanoate using CALB.

Chemical Asymmetric Synthesis
Chemical methods for asymmetric synthesis offer a high degree of control and can often be

scaled up more readily than biocatalytic processes. The asymmetric reduction of methyl 3-

oxotetradecanoate is the most direct chemical route.

2.1. Asymmetric Hydrogenation with Chiral Catalysts
Core Principle: This method involves the reduction of the ketone functionality of methyl 3-

oxotetradecanoate using hydrogen gas in the presence of a chiral metal catalyst. The chiral

ligand on the metal center directs the hydrogenation to one face of the ketone, leading to the

preferential formation of one enantiomer.

Key Components:

Metal Precursor: Typically a rhodium or ruthenium complex.

Chiral Ligand: A variety of chiral phosphine ligands, such as BINAP, have been used

successfully in asymmetric hydrogenations.

Experimental Setup:

Caption: Asymmetric hydrogenation of methyl 3-oxotetradecanoate.

Detailed Protocol:
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Catalyst Preparation: The active chiral catalyst is often prepared in situ by reacting a metal

precursor with the chiral ligand.

Reaction: Methyl 3-oxotetradecanoate is dissolved in a suitable solvent (e.g., methanol) in a

high-pressure reactor. The catalyst is added, and the reactor is pressurized with hydrogen

gas. The reaction is stirred at a specific temperature until completion.

Workup and Purification: The solvent is removed, and the product is purified by column

chromatography to remove the catalyst and any byproducts.

Causality Behind Choices:

Catalyst Choice: Ruthenium-BINAP catalysts are well-established for the asymmetric

reduction of β-keto esters, often providing high enantioselectivities and conversions.[14]

High Pressure: Hydrogenation reactions typically require elevated pressures to ensure a

sufficient concentration of hydrogen in the reaction mixture.

2.2. Asymmetric Reduction with Chiral Borohydride Reagents
Core Principle: Chiral auxiliaries can be used to modify reducing agents like sodium

borohydride, rendering them capable of enantioselective reductions.[15][16][17]

Example of a Chiral Auxiliary: (2S,3R)-(–)-2-amino-3-methyl-1,1-diphenylpentanol is an

example of a chiral amino alcohol that can be used to prepare a chiral reducing agent from

borane.[17]

General Reaction Scheme:

Preparation of the Chiral Reagent: The chiral amino alcohol is reacted with borane (BH3) to

form a chiral borohydride reagent.

Reduction: Methyl 3-oxotetradecanoate is then added to this pre-formed chiral reagent,

which selectively reduces the ketone to the (S)-alcohol.

Advantages and Disadvantages of Synthetic Pathways
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Pathway Advantages Disadvantages

Whole-Cell Bioreduction

Environmentally friendly, high

enantioselectivity, no need for

expensive catalysts or ligands,

in-situ cofactor regeneration.

Can be slower than chemical

methods, requires sterile

techniques, downstream

processing can be complex.

Enzymatic Resolution
High enantioselectivity, mild

reaction conditions.

Maximum theoretical yield is

50% for the desired

enantiomer, requires

separation of the acylated and

unreacted enantiomers.

Asymmetric Hydrogenation

High yields and

enantioselectivities, well-

established and scalable.

Requires expensive and often

air-sensitive catalysts and

ligands, requires high-pressure

equipment.

Chiral Borohydride Reduction

Stoichiometric use of chiral

auxiliary, can achieve high

enantioselectivity.

Requires stoichiometric

amounts of the chiral auxiliary,

which can be expensive.

Conclusion
The synthesis of (S)-Methyl 3-hydroxytetradecanoate can be accomplished through several

effective methods, each with its own set of advantages and disadvantages. The choice of a

particular pathway will depend on factors such as the desired scale of the synthesis, cost

considerations, and the available laboratory infrastructure. Biocatalytic methods, particularly

whole-cell reductions, offer a promising green and sustainable approach, while chemical

methods like asymmetric hydrogenation provide a robust and scalable alternative. For

researchers and drug development professionals, a thorough understanding of these synthetic

strategies is crucial for the efficient and enantioselective production of this important chiral

building block.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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